Cas no 157764-04-0 (2-(6-Chloro-1,3-benzothiazol-2-yl)acetonitrile)
157764-04-0 structure
Product Name:2-(6-Chloro-1,3-benzothiazol-2-yl)acetonitrile
CAS No:157764-04-0
MF:C9H5ClN2S
MW:208.667399168015
CID:107891
Update Time:2023-08-02
2-(6-Chloro-1,3-benzothiazol-2-yl)acetonitrile Chemical and Physical Properties
Names and Identifiers
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- 2-Benzothiazoleacetonitrile,6-chloro-
- 2-Benzothiazoleacetonitrile,6-chloro-(9CI)
- 2-(6-chloro-1,3-benzothiazol-2-yl)acetonitrile
- 2-(6-Chloro-1,3-benzothiazol-2-yl)acetonitrile
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- Inchi: 1S/C9H5ClN2S/c10-6-1-2-7-8(5-6)13-9(12-7)3-4-11/h1-2,5H,3H2
- InChI Key: WYBXFJOQIHCVTA-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)SC(CC#N)=N2
Computed Properties
- Exact Mass: 207.986
- Monoisotopic Mass: 207.986
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 64.9
2-(6-Chloro-1,3-benzothiazol-2-yl)acetonitrile Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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